
"Ethyl 4-(2-bromoacetyl)benzoate" molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 4-(2-bromoacetyl)benzoate

Cat. No.: B029175 Get Quote

An In-depth Technical Guide to Ethyl 4-(2-bromoacetyl)benzoate

For researchers, scientists, and professionals in drug development, a thorough understanding

of chemical reagents is paramount. This guide provides a detailed overview of Ethyl 4-(2-
bromoacetyl)benzoate, a versatile building block in organic synthesis, particularly relevant in

the creation of novel pharmaceutical compounds.

Core Molecular Data
The fundamental properties of Ethyl 4-(2-bromoacetyl)benzoate are summarized below,

providing a quick reference for experimental planning and analysis.

Property Value Citations

Molecular Formula C₁₁H₁₁BrO₃ [1][2]

Molecular Weight 271.11 g/mol [1][3][4]

IUPAC Name
ethyl 4-(2-

bromoacetyl)benzoate
[3]

CAS Number 81590-55-8 [1][3]
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The synthesis of Ethyl 4-(2-bromoacetyl)benzoate is a critical procedure for its application in

further chemical reactions. A common synthetic route involves the bromination of an acetyl

group attached to an ethyl benzoate backbone.

A representative protocol for a related compound, 4-bromoacetyl-2-methyl benzoic acid methyl

ester, involves the α-halogenation of a ketone.[5] In a typical procedure, the precursor ketone is

dissolved in a suitable solvent system, such as a mixture of tetrahydrofuran and water.[5] N-

bromosuccinimide (NBS) is then added as the brominating agent.[5] The reaction mixture is

heated to facilitate the reaction, for instance at 80°C for several hours.[5] Progress is monitored

by techniques like thin-layer chromatography (TLC). Upon completion, the product is extracted

using an organic solvent like ethyl acetate, washed, dried, and purified, often through

crystallization, to yield the final product.[5]

Logical Workflow for Synthesis and Application
The following diagram illustrates a generalized workflow from the synthesis of a key

intermediate to its potential application in the development of bioactive molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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